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Introduction
The accurate determination of cell number is fundamental in cell-based assays for research,

drug discovery, and diagnostics. The WST-8 (Water Soluble Tetrazolium salt) assay is a widely

used colorimetric method for quantifying viable cells. This assay utilizes the reduction of a

water-soluble tetrazolium salt, WST-8, by cellular dehydrogenases in metabolically active cells

to produce a water-soluble orange formazan dye. The amount of formazan produced is directly

proportional to the number of living cells.[1][2][3] This application note provides a detailed

protocol for creating a WST-8 standard curve to accurately quantify cell numbers in a sample.

Principle of the WST-8 Assay:

The core of the WST-8 assay lies in the metabolic activity of viable cells. Mitochondrial

dehydrogenases in living cells reduce the tetrazolium salt WST-8 to a formazan product.[1][4]

This reaction is facilitated by an electron carrier. The resulting orange formazan dye is soluble

in the tissue culture medium, and its absorbance can be measured at approximately 450 nm.[1]

The intensity of the orange color is directly proportional to the number of viable cells.[1][2][5]

Key Experimental Workflow
The process of creating a standard curve involves preparing a serial dilution of a known

number of cells, performing the WST-8 assay, and plotting the absorbance values against the
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corresponding cell numbers. This curve can then be used to determine the number of cells in

an unknown sample based on its absorbance reading.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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